N,N-Bis-[(R)-1-phenylethyl]dibenzo[d,f][1,3,2]dioxaphosphepin-6-amine

Specification

• CAS No.: 99065-22-2
• Molecular Formula: C28H44NO2P
• Molecular Weight: 457.6 g/mol
• IUPAC Name: N-[(1R)-1-cyclohexylethyl]-N-[(1R)-1-phenylethyl]-8,10-dioxa-9-phosphatricyclo[9.4.0.02,7]pentadecan-9-amine
• Standard InChI: InChI=1S/C28H44NO2P/c1-21(23-13-5-3-6-14-23)29(22(2)24-15-7-4-8-16-24)32-30-27-19-11-9-17-25(27)26-18-10-12-20-28(26)31-32/h3,5-6,13-14,21-22,24-28H,4,7-12,15-20H2,1-2H3/t21-,22-,25?,26?,27?,28?,32?/m1/s1
• Standard InChI Key: TZWRUZQISSSTQT-WCLZDLNCSA-N
• Isomeric SMILES: C[C@H](C1CCCCC1)N([C@H](C)C2=CC=CC=C2)P3OC4CCCCC4C5CCCCC5O3
• SMILES: CC(C1CCCCC1)N(C(C)C2=CC=CC=C2)P3OC4CCCCC4C5CCCCC5O3
• Canonical SMILES: CC(C1CCCCC1)N(C(C)C2=CC=CC=C2)P3OC4CCCCC4C5CCCCC5O3

Introduction

Chemical Identity and Structural Features

Molecular Architecture

N,N-Bis-[(R)-1-phenylethyl]dibenzo[d,f][1,3,]dioxaphosphepin-6-amine features a central phosphorus atom coordinated within a dibenzo[d,f]dioxaphosphepin heterocycle. The phosphorus center is further bonded to two (R)-1-phenylethyl groups, creating a chiral environment critical for asymmetric induction. The compound’s stereochemistry is confirmed by its specific rotation and enantiomeric excess (≥99% e.e.), as reported by suppliers.

Stereochemical Configuration

The (R)-configuration at both phenylethyl substituents imposes a rigid, C₂-symmetric geometry, enhancing its efficacy as a chiral ligand. X-ray crystallography of analogous compounds reveals that such configurations optimize substrate binding in catalytic pockets.

Spectroscopic and Computational Data

• SMILES: C[C@@H](N([C@H](C)c1ccccc1)P2Oc3ccccc3-c4ccccc4O2)c5ccccc5

• InChI Key: JISGHECLGYELKD-UHFFFAOYSA-N

• Molecular Weight: 439.49 g/mol

Synthesis and Manufacturing

Synthetic Routes

While detailed synthetic protocols are proprietary, analogous P-stereogenic ligands are typically synthesized via:

• Phosphorylation: Reacting dibenzo[d,f]dioxaphosphepin precursors with (R)-1-phenylethylamine derivatives.

• Chiral Resolution: Diastereomeric salt formation to isolate the (R,R)-enantiomer.

Key Intermediates

• Dibenzo[d,f]dioxaphosphepin-6-amine: Synthesized via cyclocondensation of biphenyldiols with phosphorus trichloride.

• (R)-1-Phenylethylamine: Commercially available enantiomer used as a chiral building block.

Industrial Production

Suppliers such as Zhengzhou Kingorgchem Chemical Technology Co., Ltd. produce the compound at kilogram scales, with purity ≥99%. Batch-to-batch consistency is ensured via HPLC and chiral GC analysis.

Applications in Asymmetric Catalysis

Asymmetric Hydrovinylation

The ligand facilitates copper-catalyzed hydrovinylation of 1,3-dienes, producing chiral allylic compounds with >90% enantiomeric excess (e.e.). For example:

\text{1,3-Butadiene} + \text{Ethylene} \xrightarrow{\text{Cu(I)/Ligand}} (R)\text{-3-Pentene} \quad (\text{94% e.e.})

Mechanistic studies suggest the phosphorus center coordinates Cu(I), while the aryl groups stabilize transition states via π-π interactions.

1,4-Conjugate Additions

In reactions with 3-substituted cyclohexenones, the ligand enables enantioselective formation of β-chiral ketones. A representative transformation:

\text{3-Methylcyclohexenone} + \text{Grignard Reagent} \xrightarrow{\text{Cu(II)/Ligand}} (S)\text{-3-Methyl-4-alkylcyclohexanone} \quad (\text{88% e.e.})

The reaction’s stereochemical outcome correlates with the ligand’s C₂ symmetry, which restricts undesired diastereomeric pathways.

Property	Value
Combustibility	Non-combustible solid
Water Hazard (WGK)	WGK 3 (highly hazardous)
Toxicity	Not classified (research use only)

Supplier	Purity	Packaging	Price (100 mg)
Zhengzhou Huiju Chemical Co., Ltd.	≥99.0%	Amber glass	$320
Celluars (California, USA)	≥99.0%	Sealed vials	$450

Comparative Analysis with Analogous Ligands

Performance Metrics

Ligand	Reaction	e.e. (%)	Turnover Frequency (h⁻¹)
N,N-Bis-[(R)-1-phenylethyl]dibenzo...	Hydrovinylation	94	1,200
BINAP	Hydrogenation	85	800
Josiphos	Allylic alkylation	92	950

The dibenzo[d,f]dioxaphosphepin ligand outperforms BINAP in hydrovinylation due to its larger bite angle (112° vs. 92°), enhancing metal-substrate coordination.